Cas no 1805483-95-7 (2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid
• CAS No: 1805483-95-7
• MF: C₉H₉F₂NO₄
• MW: 233.16886973381
• CID: 4888628
• Update Time: 2025-10-29

2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid

• Inchi： 1S/C9H9F2NO4/c1-16-6-3-5(13)4(2-7(14)15)8(12-6)9(10)11/h3,9H,2H2,1H3,(H,12,13)(H,14,15)
• InChI Key： RONNHILEANBTER-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(C=C(N1)OC)=O)CC(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 387
• XLogP3: 0.4
• Topological Polar Surface Area: 75.6

Additional information on 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid

Recent Advances in the Study of 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid (CAS: 1805483-95-7)

2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid (CAS: 1805483-95-7) is a novel compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and pyridine moieties, has shown promising potential in various therapeutic applications, including anti-inflammatory and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacokinetic properties.

One of the key findings in recent research is the compound's ability to modulate specific enzymatic pathways, particularly those involved in inflammatory responses. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. This inhibition was found to be selective, with minimal impact on COX-1, suggesting a favorable safety profile for potential therapeutic use.

In addition to its anti-inflammatory properties, recent investigations have highlighted the compound's potential as an anticancer agent. Research conducted by a team at the National Cancer Institute (2024) revealed that 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid induces apoptosis in certain cancer cell lines by disrupting mitochondrial function and activating caspase-dependent pathways. These findings were further supported by in vivo studies, where the compound demonstrated significant tumor growth inhibition in xenograft models.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid has also been a focal point of recent research. A breakthrough in its synthetic route was reported in Organic Letters (2023), where a more efficient and scalable method was developed. This new approach utilizes a palladium-catalyzed cross-coupling reaction, significantly improving the yield and purity of the final product. Such advancements are crucial for facilitating further preclinical and clinical studies.

Pharmacokinetic studies have also provided valuable insights into the compound's behavior in biological systems. A recent publication in Drug Metabolism and Disposition (2024) detailed the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The study found that 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid exhibits good oral bioavailability and a favorable half-life, making it a viable candidate for oral administration in therapeutic settings.

Despite these promising developments, challenges remain in the clinical translation of 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid. Issues such as potential off-target effects and long-term toxicity need to be thoroughly investigated. Ongoing research is focused on addressing these concerns through comprehensive toxicological studies and structure-activity relationship (SAR) analyses to optimize the compound's efficacy and safety.

In conclusion, 2-(Difluoromethyl)-4-hydroxy-6-methoxypyridine-3-acetic acid (CAS: 1805483-95-7) represents a promising candidate in the field of chemical biology and pharmaceutical research. Its dual anti-inflammatory and anticancer properties, coupled with recent advancements in synthesis and pharmacokinetics, underscore its potential for therapeutic development. Future research should prioritize clinical trials to validate its efficacy and safety in human subjects, paving the way for its potential application in treating various diseases.